Cas no 1173021-72-1 (Azaperone-d4)

• Product Name: Azaperone-d4
• CAS No: 1173021-72-1
• MF: C₁₉H₂₂FN₃O
• MW: 331.420534610748
• CID: 1062717
• PubChem ID: 329754360
• Update Time: 2025-11-01

Azaperone-d4 Chemical and Physical Properties

Names and Identifiers

• Azaperone-d4
• 4-(4-pyridin-2-ylpiperazin-1-yl)-1-(2,3,5,6-tetradeuterio-4-fluorophenyl)butan-1-one
• Azaperone D4
• HY-B1470S
• 1-(4-Fluorophenyl)-4-(4-(pyridin-2-yl)piperazin-1-yl)butan-1-one-2,2,3,3-d4
• 1173021-72-1
• DTXSID40746819
• A936177
• Azaperone-d4, VETRANAL(TM), analytical standard
• 1-(4-Fluorophenyl-d4)-4-(4-(2-pyridinyl)-1-piperazinyl)-1-butanone, 4'-Fluoro-4-[4-(2-pyridyl)-1-piperazinyl]butyrophenone-d4
• CS-0203516
• 1-[4-Fluoro(~2~H_4_)phenyl]-4-[4-(pyridin-2-yl)piperazin-1-yl]butan-1-one

• MDL： MFCD11975219
• Inchi： 1S/C19H22FN3O/c20-17-8-6-16(7-9-17)18(24)4-3-11-22-12-14-23(15-13-22)19-5-1-2-10-21-19/h1-2,5-10H,3-4,11-15H2/i6D,7D,8D,9D
• InChI Key： XTKDAFGWCDAMPY-YKVCKAMESA-N
• SMILES： FC1C([2H])=C([2H])C(=C([2H])C=1[2H])C(CCCN1CCN(C2C=CC=CN=2)CC1)=O

Computed Properties

• Exact Mass: 331.19979748g/mol
• Monoisotopic Mass: 331.19979748g/mol
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 36.4Ų

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.2±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 499.5±45.0 °C at 760 mmHg
• Flash Point: 255.9±28.7 °C
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

Azaperone-d4 Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301
• Warning Statement： P301+P310
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： 26
• Hazardous Material Identification：
• Storage Condition：Store at 4 ° C, -4 ° C is better

Additional information on Azaperone-d4

Comprehensive Analysis of Azaperone-d4 (CAS No. 1173021-72-1): Applications, Mechanism, and Research Insights

Azaperone-d4, a deuterated analog of the well-known compound Azaperone, has garnered significant attention in pharmaceutical and biomedical research due to its unique isotopic labeling. With the CAS registry number 1173021-72-1, this stable isotope-labeled compound is widely utilized as an internal standard in LC-MS/MS (Liquid Chromatography-Tandem Mass Spectrometry) for precise quantification in pharmacokinetic and metabolic studies. The deuterium atoms (d4) replace hydrogen at specific positions, enhancing its molecular stability and reducing interference during analytical procedures.

In recent years, the demand for deuterated compounds like Azaperone-d4 has surged, driven by advancements in precision medicine and drug development. Researchers frequently search for "deuterated drug applications" or "stable isotope labeling benefits," reflecting the growing interest in isotopic techniques to improve drug efficacy and reduce side effects. The compound’s role in veterinary medicine research—particularly for sedative and anti-aggressive effects—has also been a hot topic, aligning with queries such as "Azaperone-d4 veterinary use" and "isotope-labeled sedatives."

The mechanism of Azaperone-d4 mirrors its non-deuterated counterpart, acting as a dopamine D2 receptor antagonist with additional affinity for α1-adrenergic receptors. This dual action makes it valuable for studying neuropharmacological pathways, especially in models of agitation or stress. Its deuterated form ensures minimal metabolic interference, addressing common search terms like "how does deuterium affect drug metabolism" and "advantages of deuterium in pharmaceuticals."

From a technical standpoint, Azaperone-d4 exhibits high chemical purity (>98%) and isotopic enrichment (>99%), critical for reliable assay performance. Analytical chemists often seek "LC-MS internal standards for antipsychotics" or "deuterated standards for bioanalysis," underscoring its niche in high-sensitivity detection. Furthermore, its stability under various storage conditions (-20°C, desiccated) makes it a practical choice for long-term studies.

Emerging trends in personalized therapeutics and translational research have further amplified the relevance of Azaperone-d4. Discussions around "isotope-labeled probes in neuroscience" or "deuterium in CNS drug development" highlight its interdisciplinary applications. As regulatory agencies emphasize data reproducibility in drug trials, the compound’s role in minimizing analytical variability remains indispensable.

In conclusion, Azaperone-d4 (CAS 1173021-72-1) exemplifies the intersection of isotope chemistry and biomedical innovation. Its utility spans veterinary science, neuropharmacology, and analytical method development, addressing contemporary research challenges. For laboratories exploring "deuterated reference materials" or "improved drug quantification methods," this compound offers a robust solution backed by rigorous scientific validation.